3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid
Overview
Description
3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid, also known as 3-Phenylpropionic acid (3-PPA), is an organic compound with a wide range of applications in the scientific research field. It is a non-steroidal anti-inflammatory drug (NSAID) and is used as a research tool to study the effects of inflammation in the body.
Scientific Research Applications
Proteomics Research
3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid: is utilized in proteomics research due to its biochemical properties . It serves as a reagent in the study of protein structure and function, particularly in the identification and quantification of proteins, as well as in the analysis of protein-protein interactions.
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential as a building block in drug design and synthesis . Its structural features may be incorporated into new compounds with therapeutic properties, aiding in the development of novel medications.
Agricultural Chemistry
The applications in agriculture involve the use of 3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid as a chemical precursor for the synthesis of agrochemicals . These may include pesticides or herbicides, where the compound’s properties could enhance the efficacy or specificity of these products.
Industrial Chemistry
Industrial applications may include the use of this compound in the synthesis of performance chemicals or materials that require specific sulfonated phenyl motifs . Its chemical stability and reactivity make it a valuable component in various industrial processes.
Environmental Science
In environmental science, 3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid can be used in the study of environmental pollutants . Its structural similarity to certain contaminants allows researchers to study its behavior in the environment and its potential impact on ecosystems.
Material Science
This compound finds applications in material science, particularly in the development of new materials with desired properties such as conductivity, flexibility, or durability . Its incorporation into polymers or coatings can modify the material characteristics significantly.
Biochemistry Research
In biochemistry, 3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid is important for studying enzyme mechanisms and metabolic pathways . It may act as an inhibitor or activator in enzymatic reactions, providing insights into the biochemical processes within cells.
Pharmacology
Lastly, in pharmacology, the compound is investigated for its pharmacokinetic properties and its interaction with biological systems . It could be used in the development of drug delivery systems or as a model compound to study drug metabolism and excretion.
properties
IUPAC Name |
3-[3,5-bis(methylsulfonyl)phenyl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O6S2/c1-18(14,15)9-5-8(3-4-11(12)13)6-10(7-9)19(2,16)17/h5-7H,3-4H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTJJZJJHGDFFBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=CC(=C1)CCC(=O)O)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid | |
CAS RN |
1040682-15-2 |
Source
|
| Record name | 3-(3,5-Bis-methanesulfonyl-phenyl)propionic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-Furylmethyl)amino]-N-methylpropanamide](/img/structure/B1437469.png)
![2-Methyl-N-[4-(pentyloxy)benzyl]-2-propanamine](/img/structure/B1437473.png)
![N-(3-Amino-2-methylphenyl)-2-[4-(tert-pentyl)-phenoxy]acetamide](/img/structure/B1437475.png)
